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molecular formula C16H13Cl2NO2S B8322968 Ethyl 4-(3,4-dichlorobenzyl)thieno[3,2-b]pyrrole-5-carboxylate

Ethyl 4-(3,4-dichlorobenzyl)thieno[3,2-b]pyrrole-5-carboxylate

Cat. No. B8322968
M. Wt: 354.2 g/mol
InChI Key: OEBGREZMOZYZQL-UHFFFAOYSA-N
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Patent
US06479527B1

Procedure details

Sodium hydride (32 mg, 60%), was added to a solution of ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate (0.13 g) (from Preparation 4) and the reaction stirred for 30 minutes. 3,4-Dichlorobenzyl bromide (0.22 g) was added and stirring continued for a further 2 hours. The reaction was quenched by addition of water and extracted with ether. Combined organic extracts were dried (MgSO4) and concentrated and the residue purified by column chromatogaphy using isohexane-5% ethyl acetate as eluent to give the product as a yellow solid (0.15 g, 64%), NMR d(DMSO) 1.24 (3H, t), 4.22 (2H, q), 5.73 (2H, s), 6.63 (1H, d), 6.98 (1H, dd), 7.25 (2H, m), 7.37 (1H, s), 7.55 (1H, d); M/z (+) 354 (M+), 214, 158, 129.
Name
Sodium hydride
Quantity
32 mg
Type
reactant
Reaction Step One
Name
ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
Quantity
0.13 g
Type
reactant
Reaction Step One
Name
3,4-Dichlorobenzyl bromide
Quantity
0.22 g
Type
reactant
Reaction Step Two
Name
product
Yield
64%

Identifiers

REACTION_CXSMILES
[H-].[Na+].[S:3]1[C:10]2[CH:9]=[C:8]([C:11]([O:13][CH2:14][CH3:15])=[O:12])[NH:7][C:6]=2[CH:5]=[CH:4]1.[Cl:16][C:17]1[CH:18]=[C:19]([CH:22]=[CH:23][C:24]=1[Cl:25])[CH2:20]Br>>[Cl:16][C:17]1[CH:18]=[C:19]([CH:22]=[CH:23][C:24]=1[Cl:25])[CH2:20][N:7]1[C:8]([C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:9][C:10]2[S:3][CH:4]=[CH:5][C:6]1=2 |f:0.1|

Inputs

Step One
Name
Sodium hydride
Quantity
32 mg
Type
reactant
Smiles
[H-].[Na+]
Name
ethyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
Quantity
0.13 g
Type
reactant
Smiles
S1C=CC=2NC(=CC21)C(=O)OCC
Step Two
Name
3,4-Dichlorobenzyl bromide
Quantity
0.22 g
Type
reactant
Smiles
ClC=1C=C(CBr)C=CC1Cl

Conditions

Stirring
Type
CUSTOM
Details
the reaction stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
continued for a further 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The reaction was quenched by addition of water
EXTRACTION
Type
EXTRACTION
Details
extracted with ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Combined organic extracts were dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
the residue purified by column chromatogaphy

Outcomes

Product
Details
Reaction Time
 30 min
Name
product
Type
product
Smiles
ClC=1C=C(CN2C3=C(C=C2C(=O)OCC)SC=C3)C=CC1Cl
Measurements
Type Value Analysis
AMOUNT: MASS 0.15 g
YIELD: PERCENTYIELD 64%
YIELD: CALCULATEDPERCENTYIELD 63.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.